1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one

• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• IUPAC Name: 6,7,8,9-tetrahydropyrimido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C7H9N3O/c11-6-2-4-9-7-8-3-1-5-10(6)7/h2,4H,1,3,5H2,(H,8,9)
• InChI Key: QMJBSXGXBOBMPC-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=NC=CC(=O)N2C1

Description

1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one is a bicyclic heterocyclic compound featuring fused pyrimidine and diazine rings. This structure is characterized by nitrogen atoms at positions 1, 3, and 5 of the pyrimidine ring and positions 2 and 4 of the diazine ring, with additional hydrogenation at specific positions. Its synthesis typically involves multi-step reactions, such as cyclocondensation of chalcones with guanidine derivatives, followed by functionalization via chlorination or nucleophilic substitution (e.g., using POCl₃ or aniline) . The compound’s bioactivity is hypothesized to stem from its ability to mimic purine or pyrimidine bases, enabling interactions with biological targets like enzymes or receptors .

Preparation Methods

The synthesis of 1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 2-aminopyrimidine with formamide under reflux conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the ring system, often using reagents like alkyl halides or acyl chlorides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: It finds applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Pyrimido[1,2-a]pyrimidine Derivatives

Pyrimido[1,2-a]pyrimidines, such as 8-(4-methoxyphenyl)-2-methyl-N-phenyl-6-(thiophen-2-yl)-6H-pyrimido[1,2-a]pyrimidin-4-amine (compound 6a in ), share the fused pyrimidine core but differ in substituents and oxidation states. Key distinctions include:

• Bioactivity : 6a exhibits antibacterial activity (e.g., against E. coli and S. aureus) and analgesic effects, likely due to interactions with bacterial DNA gyrase or cyclooxygenase enzymes. In contrast, the unsubstituted parent compound may lack such specificity .

Property	1H,2H,3H,4H,6H-Pyrimido[1,2-A][1,3]diazin-6-one	Compound 6a
Molecular Formula	C₈H₁₀N₄O	C₂₅H₂₂N₄OS
Key Substituents	None (parent structure)	Thiophen-2-yl, 4-methoxyphenyl
Bioactivity	Hypothetical (untested)	Antibacterial, Analgesic
Synthetic Yield	Not reported	70–85%

Pyrimido[1,2-a][1,3,5]triazin-6-one Derivatives

4-Amino-2,8-dimethyl-6H-pyrimido[1,2-a][1,3,5]triazin-6-one () replaces the diazine ring with a triazine moiety. Key differences include:

• Hydrogen Bonding : The triazine derivative exhibits stronger intermolecular hydrogen bonds (N–H···N), as confirmed by X-ray crystallography, which may stabilize its crystal lattice .
• Biological Relevance : Triazine-containing analogs are often explored as kinase inhibitors or antiviral agents, whereas diazine derivatives are less studied in these contexts .

Pyrazolopyrimidine Derivatives

Pyrazolopyrimidines, such as (4-Amino-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-acetonitrile (), feature a pyrazole ring fused to pyrimidine. These compounds are structurally distinct but share bioactivity profiles:

• Physicochemical Properties : Pyrazolopyrimidines often display higher polarity due to nitrile or ester substituents, reducing bioavailability compared to the more lipophilic diazine derivatives .
• Therapeutic Applications: Pyrazolopyrimidines are widely investigated as anticancer agents (e.g., mTOR inhibitors), a niche less explored for pyrimido-diazinones .